Cas no 953208-25-8 (2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 953208-25-8
• MF: C₁₇H₂₈N₂O₅S
• MW: 372.479623794556
• CID: 6094418
• PubChem ID: 16887596
• Update Time: 2025-07-21

2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• AKOS024490030
• 2,5-dimethoxy-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzenesulfonamide
• 2,5-dimethoxy-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzenesulfonamide
• VU0629625-1
• F5017-0176
• 953208-25-8
• 2,5-dimethoxy-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C17H28N2O5S/c1-22-11-10-19-8-6-14(7-9-19)13-18-25(20,21)17-12-15(23-2)4-5-16(17)24-3/h4-5,12,14,18H,6-11,13H2,1-3H3
• InChI Key： KLFNDDJUSGGNNG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCC1CCN(CCOC)CC1)(=O)=O

Computed Properties

• Exact Mass: 372.17189317g/mol
• Monoisotopic Mass: 372.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Introduction to 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 953208-25-8) and Its Emerging Applications in Chemical Biology

2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide, identified by the CAS number 953208-25-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to a class of molecules characterized by a benzene core substituted with methoxy groups at the 2 and 5 positions, further functionalized with a sulfonamide moiety and an N-substituted piperidine ring. The presence of these functional groups not only imparts distinct chemical reactivity but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The structural motif of 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide incorporates several key features that make it particularly interesting for medicinal chemistry. The benzene ring, with its electron-donating methoxy substituents, enhances the lipophilicity and binding affinity of the molecule, while the sulfonamide group serves as a critical pharmacophore for interacting with biological targets. The N-substituted piperidine moiety, on the other hand, contributes to the compound's solubility and metabolic stability, making it a promising candidate for further development.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide represents an innovative derivative that combines the advantages of these functional groups into a single molecular entity.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Recent studies have highlighted the importance of targeting enzymes such as tyrosine kinases and proteases in cancer therapy. The structural features of 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide suggest that it may interact with these enzymes through hydrophobic and electrostatic interactions, thereby disrupting critical signaling pathways.

Furthermore, the compound exhibits notable selectivity towards certain biological targets over others. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Preliminary in vitro studies have demonstrated that 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide can modulate the activity of enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The ability to selectively inhibit JAKs without affecting other kinases makes this compound an attractive candidate for treating conditions like rheumatoid arthritis and psoriasis.

The role of piperidine derivatives in medicinal chemistry cannot be overstated. Piperidine rings are commonly found in many FDA-approved drugs due to their favorable pharmacokinetic properties. The N-substituted piperidine moiety in 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide not only enhances solubility but also contributes to metabolic stability by preventing rapid degradation by enzymatic pathways.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and interactions of molecules like 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide with biological targets more accurately than ever before. These computational methods have been instrumental in designing derivatives with improved potency and selectivity. For instance, molecular docking studies have suggested that this compound may bind to the ATP-binding site of JAKs with high affinity, making it a promising lead for further optimization.

The synthesis of 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a substituted benzene derivative followed by sulfonation and subsequent introduction of the piperidine moiety. Advances in synthetic methodologies have made it possible to streamline these reactions while maintaining high efficiency.

In addition to its potential as an anti-cancer agent, 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide has shown promise in preclinical studies as a modulator of immune responses. The ability to modulate immune checkpoints has become a key strategy in cancer immunotherapy. By interacting with receptors such as PD-L1 or CTLA-4, this compound may enhance T-cell activation and improve anti-tumor immunity.

The development of novel sulfonamide derivatives like 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide is driven by the need for more effective and targeted therapies. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can precisely interact with biological targets. This compound exemplifies how structural modifications can lead to significant improvements in therapeutic potential.

The future prospects for 2,5-dimethoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide are bright, with ongoing research aimed at further optimizing its pharmacological properties. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are poised to uncover new applications for this compound in various therapeutic areas.